Cas no 852180-61-1 (4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylmethanol)

• Product Name: 4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylmethanol
• CAS No: 852180-61-1
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD07368531
• CID: 717124
• PubChem ID: 7060549
• Update Time: 2025-04-19

4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-(5-methyl-1,2,4-oxadiazol-3-yl)-
• [4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenyl]methanol
• 4-(5-Methyl-1,2,4-oxadiazol-3-yl)benzyl alcohol
• AKOS005174214
• [4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]methanol, AldrichCPR
• 4-(5-Methyl-1,2,4-oxadiazol-3-yl)benzoyl alcohol
• PS-5160
• J-502756
• SCHEMBL856937
• DTXSID90427626
• ALBB-013550
• DB-010321
• MFCD07368531
• 852180-61-1
• benzenemethanol, 4-(5-methyl-1,2,4-oxadiazol-3-yl)-
• (4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenyl)methanol
• 4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylmethanol

• MDL： MFCD07368531
• Inchi： 1S/C10H10N2O2/c1-7-11-10(12-14-7)9-4-2-8(6-13)3-5-9/h2-5,13H,6H2,1H3
• InChI Key： UHBVGEHXKLYGON-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C2C=CC(CO)=CC=2)=N1

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Melting Point: 131 °C
• PSA: 59.15000
• LogP: 1.53730

4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylmethanol Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 41
• Safety Instruction： 26-39
• HazardClass：IRRITANT